Cas no 21769-53-9 (3-[2-(morpholin-4-yl)ethyl]-5-phenyl-3,4-diazabicyclo[4.1.0]hept-4-en-2-one)

• Product name: 3-[2-(morpholin-4-yl)ethyl]-5-phenyl-3,4-diazabicyclo[4.1.0]hept-4-en-2-one
• CAS No: 21769-53-9
• MF: C₁₇H₂₁N₃O₂
• MW: 299.367543935776
• CID: 1404014
• PubChem ID: 30797

3-[2-(morpholin-4-yl)ethyl]-5-phenyl-3,4-diazabicyclo[4.1.0]hept-4-en-2-one Chemical and Physical Properties

Names and Identifiers

• 3-[2-(morpholin-4-yl)ethyl]-5-phenyl-3,4-diazabicyclo[4.1.0]hept-4-en-2-one
• 21769-53-9
• 3,4-DIAZABICYCLO(4.1.0)HEPT-2-EN-5-ONE, 4-(2-MORPHOLINOETHYL)-2-PHENYL-
• BRN 0928886
• Morpholinoethyl-4 oxo-5 phenyl-2 diaza-3,4 bicyclo(4.1.0)heptene-2
• Morpholinoethyl-4 oxo-5 phenyl-2 diaza-3,4 bicyclo(4.1.0)heptene-2 [French]
• AG 274
• 4-(2-Morpholinoethyl)-2-phenyl-3,4-diazabicyclo(4.1.0)hept-2-en-5-one
• DTXSID30944382

• Inchi： InChI=1S/C17H21N3O2/c21-17-15-12-14(15)16(13-4-2-1-3-5-13)18-20(17)7-6-19-8-10-22-11-9-19/h1-5,14-15H,6-12H2
• InChI Key： YUQWDYVWUBNGBG-UHFFFAOYSA-N
• SMILES： C1COCCN1CCN2C(=O)C3CC3C(=N2)C4=CC=CC=C4

Computed Properties

• Exact Mass: 299.16353
• Monoisotopic Mass: 299.16337692g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 453
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 45.1Ų

Experimental Properties

• PSA: 45.14